Cas no 2138266-28-9 (Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl]-)

• Product Name: Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl]-
• CAS No: 2138266-28-9
• MF: C₉H₁₅F₃N₂O
• MW: 224.223412752151
• CID: 5260607
• Update Time: 2025-05-21

Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl]-

• Inchi： 1S/C9H15F3N2O/c1-2-8(15)14-7-5-13-4-3-6(7)9(10,11)12/h6-7,13H,2-5H2,1H3,(H,14,15)
• InChI Key： VTUWDBIEUSFBLL-UHFFFAOYSA-N
• SMILES： C(NC1C(C(F)(F)F)CCNC1)(=O)CC

Additional information on Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl]-

Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl] - A Comprehensive Overview

The compound Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl], with CAS No. 2138266-28-9, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a propanamide group with a piperidine ring substituted at the 4-position with a trifluoromethyl group. The trifluoromethyl substituent introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl] in drug discovery and material science. Its ability to act as a versatile intermediate has been leveraged in the development of novel pharmaceutical agents. For instance, researchers have explored its role in the synthesis of bioactive compounds targeting specific receptors, such as GPCRs and kinases. The piperidine ring's flexibility and the electron-withdrawing effects of the trifluoromethyl group contribute to its adaptability in these applications.

In terms of synthesis, Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl] can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of an appropriate trifluoromethylated piperidine derivative with an activated propanoyl group. This reaction typically requires mild conditions to ensure the stability of the trifluoromethyl substituent. The use of polar aprotic solvents and catalytic bases has been shown to optimize the reaction efficiency.

The chemical properties of this compound are influenced by its functional groups. The propanamide group imparts hydrophilicity, while the trifluoromethyl group introduces hydrophobicity and enhances stability against metabolic degradation. This balance makes it suitable for applications where both solubility and persistence are required. For example, it has been used in the development of agrochemicals where controlled release and bioavailability are critical.

From an environmental perspective, understanding the fate and transport of Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl] is essential for its safe use. Studies have shown that its trifluoromethyl group can influence biodegradation rates, potentially leading to longer persistence in certain environments. However, ongoing research aims to mitigate these effects through innovative synthesis pathways that minimize environmental impact.

Looking ahead, the demand for Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl] is expected to grow as new applications emerge. Its role in specialty chemicals and advanced materials is particularly promising. Researchers are actively exploring its potential in polymer chemistry, where its unique properties could lead to high-performance materials with tailored functionalities.

In conclusion, Propanamide, N-[4-(trifluoromethyl)-3-piperidinyl] (CAS No. 2138266-28-9) stands out as a versatile and valuable compound in modern chemistry. Its combination of functional groups offers a wide range of applications across various industries. As research continues to uncover new uses and optimize its synthesis, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.